N4-(3,4-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine

• IUPAC Name: 4-N-(3,4-dimethylphenyl)-2-N-(4-fluorophenyl)pteridine-2,4-diamine
• InChI: InChI=1S/C20H17FN6/c1-12-3-6-16(11-13(12)2)24-19-17-18(23-10-9-22-17)26-20(27-19)25-15-7-4-14(21)5-8-15/h3-11H,1-2H3,(H2,23,24,25,26,27)
• InChI Key: IKMJFAGBHAEFGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC2=NC(=NC3=NC=CN=C32)NC4=CC=C(C=C4)F)C
• Molecular Formula: C20H17FN6
• Molecular Weight: 360.4 g/mol

Description

N4-(3,4-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine, also known as DFP-001, is a novel compound that has gained significant attention in the field of scientific research. This compound exhibits promising therapeutic potential in various diseases, including cancer, inflammation, and autoimmune disorders.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis and Larvicidal Activity : A study by Gorle et al. (2016) synthesized a series of derivatives related to N4-(3,4-dimethylphenyl)-N2-(4-fluorophenyl)pteridine-2,4-diamine. These compounds were evaluated for their larvicidal activity against larvae, demonstrating significant activity in various compounds, indicating potential applications in pest control and insecticide development (Gorle et al., 2016).

Electrochemical and Electrochromic Properties

• Anodic Electrochromic Aromatic Polyamides : Research by Liou and Chang (2008) explored the synthesis of aromatic diamines containing triphenylamine, which are structurally related to this compound. These compounds showed potential for use in electrochromic devices due to their high thermal stability and electrochromic properties (Liou & Chang, 2008).

Thermal and Photophysical Characteristics

• Aromatic Poly(Amine-Imide)s : Cheng et al. (2005) conducted research on aromatic poly(amine-imide)s that bear a pendent triphenylamine group. These polymers exhibited high thermal stability, good solubility, and potential for use in applications requiring materials with specific thermal and photophysical characteristics (Cheng et al., 2005).

Optoelectronic Device Applications

• Triarylamine Derivatives for Optoelectronic Devices : A study by Wu, Lin, and Liou (2019) synthesized triphenylamine-based derivatives with dimethylamino substituents for use in optoelectronic devices. These materials demonstrated high coloration efficiency and stability, suggesting their utility in developing advanced optoelectronic applications (Wu, Lin, & Liou, 2019).

Polymer Science

• High Glass Transition Polyamides and Polyimides : Research by Liaw et al. (2002) involved the synthesis of polyamides and polyimides using a monomer structurally similar to this compound. These polymers displayed high glass transition temperatures and solubility, indicating their potential for various industrial applications, especially in the polymer science field (Liaw et al., 2002).